N-[(4-methoxy-3-methylphenyl)methyl]-1,1-dioxo-3,4-dihydro-2H-thiochromen-4-amine

• IUPAC Name: N-[(4-methoxy-3-methylphenyl)methyl]-1,1-dioxo-3,4-dihydro-2H-thiochromen-4-amine
• InChI: InChI=1S/C18H21NO3S/c1-13-11-14(7-8-17(13)22-2)12-19-16-9-10-23(20,21)18-6-4-3-5-15(16)18/h3-8,11,16,19H,9-10,12H2,1-2H3
• InChI Key: NMIFKCPZANGUQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNC2CCS(=O)(=O)C3=CC=CC=C23)OC
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol

Description

N-[(4-methoxy-3-methylphenyl)methyl]-1,1-dioxo-3,4-dihydro-2H-thiochromen-4-amine is a complex organic compound that belongs to the class of thiochromenes Thiochromenes are sulfur-containing heterocyclic compounds known for their diverse biological activities and potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-methoxy-3-methylphenyl)methyl]-1,1-dioxo-3,4-dihydro-2H-thiochromen-4-amine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Thiochromene Core: The thiochromene core can be synthesized through a cyclization reaction involving a suitable precursor, such as 2-mercaptobenzaldehyde, under acidic conditions.

Introduction of the Methoxy and Methyl Groups: The methoxy and methyl groups can be introduced via electrophilic aromatic substitution reactions using appropriate reagents like methoxybenzene and methyl iodide.

Attachment of the Amino Group: The amino group is introduced through a nucleophilic substitution reaction, where an amine reacts with a suitable leaving group on the thiochromene core.

Oxidation to Form the Dioxo Group: The final step involves the oxidation of the thiochromene core to introduce the dioxo functionality, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[(4-methoxy-3-methylphenyl)methyl]-1,1-dioxo-3,4-dihydro-2H-thiochromen-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert the dioxo groups to hydroxyl groups or other reduced forms